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Compound of Interest

5-Bromo-N-methyl-3-nitropyridin-
Compound Name:
2-amine

cat. No.: B1279009

An In-depth Technical Guide to 5-Bromo-N-methyl-3-nitropyridin-2-amine

Introduction

5-Bromo-N-methyl-3-nitropyridin-2-amine is a substituted pyridine derivative with potential
applications in medicinal chemistry and materials science. Its structure, featuring a bromine
atom, a nitro group, and a methylamino group on the pyridine core, makes it a versatile
intermediate for the synthesis of more complex molecules.[1][2] The presence of these
functional groups allows for a variety of chemical transformations, including nucleophilic
substitution, reduction of the nitro group, and cross-coupling reactions.[1] This guide provides a
comprehensive overview of the available literature on 5-Bromo-N-methyl-3-nitropyridin-2-
amine, including its chemical properties, a plausible synthesis pathway with detailed
experimental protocols, and a discussion of its potential applications based on the activities of
related compounds.

Chemical and Physical Properties

The physicochemical properties of 5-Bromo-N-methyl-3-nitropyridin-2-amine and its
immediate precursor, 2-Amino-5-bromo-3-nitropyridine, are summarized below.

Table 1: Physicochemical Properties of 5-Bromo-N-methyl-3-nitropyridin-2-amine
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Property Value Reference
CAS Number 70232-59-6 [31[4]
Molecular Formula CeHeBrNsO:2 [4]
Molecular Weight 232.03 g/mol [4]
Appearance Solid [4]
1S/C6H6BrN302/c1-8-6-
InChl 5(10(11)12)2-4(7)3-9-6/h2- [4]
3H,1H3,(H,8,9)
KOPIJZGJPUGTHU-
InChl Key [4]
UHFFFAOYSA-N
CNclncc(Br)ccl--INVALID-
SMILES [4]

LINK--=0

Table 2: Physicochemical Properties of 2-Amino-5-bromo-3-nitropyridine

Property Value Reference

CAS Number 6945-68-2 [5]

Molecular Formula CsH4BrNsO:2

Molecular Weight 218.01 g/mol

Appearance Yellow to light-brown powder

Melting Point 205-208 °C [2]
1S/C5H4BrN302/c6-3-1-

InChl 4(9(10)11)5(7)8-2-3/h1-2H, [6]
(H2,7,8)
QOOCOFOGYRQPPN-

InChl Key [6]
UHFFFAOYSA-N
C1=C(C=NC(=C1--INVALID-

SMILES [6]
LINK--[O-])N)Br
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Synthesis Pathway

A plausible synthetic route to 5-Bromo-N-methyl-3-nitropyridin-2-amine involves a two-step
process starting from the commercially available 2-amino-5-bromopyridine. The first step is the
nitration of the pyridine ring, followed by the selective N-methylation of the amino group.

Step 2: N-Methylation

2-Amino-5-bromopyridine 5-bromo-3 ] [ 5-b ] agent (e.g., CHl), Base -Bromo-N-met

Click to download full resolution via product page
Caption: Proposed synthesis of 5-Bromo-N-methyl-3-nitropyridin-2-amine.
Experimental Protocols
Step 1: Synthesis of 2-Amino-5-bromo-3-nitropyridine
This procedure is adapted from the nitration of 2-amino-5-bromopyridine.[2][7]

o Materials: 2-amino-5-bromopyridine, concentrated sulfuric acid (98%), fuming nitric acid, ice,
40% sodium hydroxide solution.

e Procedure:

o In a flask equipped with a stirrer and a dropping funnel, and cooled in an ice bath, add 500
mL of concentrated sulfuric acid.

o Slowly add 86.5 g (0.5 mole) of 2-amino-5-bromopyridine to the sulfuric acid, ensuring the
temperature remains low.

o Once the addition is complete, slowly add a nitrating mixture of concentrated sulfuric and
nitric acid, keeping the temperature between 0-5 °C.[2]
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o After the addition is complete, stir the reaction mixture at low temperature for an additional
2-3 hours.

o Pour the reaction mixture onto crushed ice and neutralize with a 40% sodium hydroxide
solution.

o The yellow precipitate of 2-amino-5-bromo-3-nitropyridine is collected by filtration, washed
with water until the washings are neutral, and dried.[7]

Step 2: Synthesis of 5-Bromo-N-methyl-3-nitropyridin-2-amine

This is a general procedure for the N-methylation of an amino group.

e Materials: 2-amino-5-bromo-3-nitropyridine, a suitable solvent (e.g., DMF or THF), a base
(e.g., NaH or K2COs), and a methylating agent (e.g., methyl iodide or dimethyl sulfate).

e Procedure:

o Dissolve 2-amino-5-bromo-3-nitropyridine in a suitable aprotic solvent in a flask under an
inert atmosphere (e.g., nitrogen or argon).

o Add a slight excess of a base (e.g., sodium hydride) to deprotonate the amino group.

o Slowly add one equivalent of the methylating agent (e.g., methyl iodide) to the reaction
mixture.

o Stir the reaction at room temperature and monitor its progress using thin-layer
chromatography (TLC).

o Upon completion, quench the reaction with water and extract the product with an organic
solvent (e.qg., ethyl acetate).

o Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it
under reduced pressure.

o Purify the crude product by column chromatography to obtain 5-Bromo-N-methyl-3-
nitropyridin-2-amine.
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Potential Applications and Biological Relevance

While no specific biological activities for 5-Bromo-N-methyl-3-nitropyridin-2-amine have
been reported, the broader class of nitropyridine derivatives is of significant interest in
medicinal chemistry.[1] These compounds serve as crucial intermediates in the synthesis of
various biologically active molecules.[8]

Nitropyridine derivatives have been investigated for a range of therapeutic applications,
including:

e Antitumor agents[1]

 Antiviral compounds[1]

e Anti-neurodegenerative agents[1]
e Janus kinase 2 (JAK2) inhibitors[9]
e Antimalarial agents[9]

» Anticancer agents[9]

The nitro group in these compounds can be readily reduced to an amino group, which can then
be further functionalized, providing access to a wide range of chemical diversity.[1]

5-Bromo-N-methyl-3-nitropyridin-2-amine

/ Chemical Tr‘ ;nsformations \

Geduction of Nitro Groua E\lucleophilic Substitution of Bromina @ross-Coupling Reactions)

I 1
I S 1

h rapeutic%x@‘s ¥
Antitumor Agents

Antiviral Agents Kinase Inhibitors

Other Pharmaceuticals

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1279009?utm_src=pdf-body
https://www.benchchem.com/product/b2996327
https://www.chemimpex.com/products/25753
https://www.benchchem.com/product/b2996327
https://www.benchchem.com/product/b2996327
https://www.benchchem.com/product/b2996327
https://www.mdpi.com/1424-8247/18/5/692
https://www.mdpi.com/1424-8247/18/5/692
https://www.mdpi.com/1424-8247/18/5/692
https://www.benchchem.com/product/b2996327
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Potential derivatization and applications of the core compound.

Conclusion

5-Bromo-N-methyl-3-nitropyridin-2-amine is a valuable synthetic intermediate with
significant potential for use in drug discovery and development. While direct biological data on
this specific compound is scarce in the public domain, the well-established biological activities
of related nitropyridine derivatives suggest that it could serve as a key building block for novel
therapeutic agents. The synthetic pathway outlined in this guide provides a practical approach
for its preparation, enabling further investigation into its chemical reactivity and potential
applications in various fields of chemical and pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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